5-(3,4-Dimethoxyphenyl)-5-methylimidazolidine-2,4-dione

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-5-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C12H14N2O4/c1-12(10(15)13-11(16)14-12)7-4-5-8(17-2)9(6-7)18-3/h4-6H,1-3H3,(H2,13,14,15,16)
• InChI Key: JXEXQYITISXIQL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C12H14N2O4
• Molecular Weight: 250.25 g/mol
• Solubility: >37.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 956611-52-2

Description

5-(3,4-Dimethoxyphenyl)-5-methylimidazolidine-2,4-dione (DMPMD) is a heterocyclic organic compound with a wide range of applications in the field of organic chemistry and biochemistry. DMPMD has been used in a variety of synthetic reactions, including the synthesis of natural products, and in the development of selective inhibitors of enzymes and other biological targets. It has also been used in the development of therapeutic agents for the treatment of various diseases.

Scientific Research Applications

Molecular Dimerization Studies

• Hydrogen-Bond-Assisted Molecular Dimerization : Research on derivatives of imidazolidine-2,4-dione, like ferrocenyl methylhydantoin, has shown the presence of hydrogen-bonded dimers. Studies involved X-ray diffraction and various spectroscopy techniques to understand the molecular interactions and dimerization processes. This research can provide insights into the fundamental properties of such compounds (Bisello et al., 2017).

Corrosion Inhibition Research

• Corrosion Inhibition Performance : Imidazolidine derivatives have been investigated for their potential as corrosion inhibitors. This research focused on how these compounds interact with metal surfaces, with a particular interest in their efficiency in protecting mild steel in acidic environments. The findings suggest potential industrial applications for these derivatives in corrosion protection (Yadav et al., 2015).

Synthesis and Chemical Properties

• Synthesis of Analogs : Studies on the synthesis of 5-amino-3-methylimidazolidine-2,4-dione and its analogs highlight the chemical versatility of this compound. These efforts contribute to understanding the chemical properties and potential applications of these substances in various fields (Witchard & Watson, 2010).

Material Science and Engineering

• Structure-Property Relationships in Drug Impurities : Research on 1-methyl-5,5-diphenylimidazolidine-2,4-dione, related to imidazolidine-2,4-dione, involves understanding its structure and properties, especially in the context of drug impurity. Such studies are crucial in pharmaceutical manufacturing to ensure drug safety and efficacy (Kumar & Bhaskar, 2019).

Pharmacological Applications

• Search for Active Serotonin Antagonists : Explorations into 3,5-disubstituted arylpiperazine-imidazolidine-2,4-diones have been undertaken to find selective serotonin antagonists. These investigations combine chemical modifications with molecular modeling, potentially contributing to the development of new psychiatric medications (Kucwaj-Brysz et al., 2018).

In Vitro Studies

• Antibacterial and Anticancer Activity : Studies have shown that imidazolidine derivatives can have significant in vitro activities, including antibacterial and anticancer effects. This research is crucial for developing new therapeutic agents (Uwabagira & Sarojini, 2019).